
An In-depth Technical Guide to 2-Chloro-4-
nitrobenzotrifluoride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Chloro-4-nitrobenzotrifluoride

Cat. No.: B128743 Get Quote

This guide provides essential physicochemical data for 2-Chloro-4-nitrobenzotrifluoride, a

key reagent in various chemical syntheses. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical manufacturing.

Physicochemical Properties
The fundamental molecular characteristics of 2-Chloro-4-nitrobenzotrifluoride are

summarized below. This data is crucial for stoichiometric calculations, analytical

characterization, and process development.

Parameter Value

Molecular Formula C7H3ClF3NO2[1][2][3]

Molecular Weight 225.55 g/mol [3][4][5][6]

Synonyms 2-Chloro-4-nitro-1-trifluoromethylbenzene[2][3]

This compound, with a CAS Number of 151504-80-2, is also known by other names such as 2-

Chloro-4-nitro-1-(trifluoromethyl)benzene.[2][3] The molecular formula C7H3ClF3NO2 and a

molecular weight of approximately 225.55 g/mol are defining features of this molecule.[1][2][3]

[4][5]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.

Figure 1. Molecular Identity of 2-Chloro-4-nitrobenzotrifluoride
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Figure 1. Molecular Identity of 2-Chloro-4-nitrobenzotrifluoride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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